Cas no 112997-68-9 (piperidinium 4-{[4-(acetylsulfamoyl)phenyl]amino}-4-oxobutanoate)

• Product Name: piperidinium 4-{[4-(acetylsulfamoyl)phenyl]amino}-4-oxobutanoate
• CAS No: 112997-68-9
• MF: C₁₇H₂₅N₃O₆S
• MW: 399.461903333664
• CID: 1200861
• PubChem ID: 60590
• Update Time: 2025-04-20

piperidinium 4-{[4-(acetylsulfamoyl)phenyl]amino}-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• piperidinium 4-{[4-(acetylsulfamoyl)phenyl]amino}-4-oxobutanoate
• 4-[4-(acetylsulfamoyl)anilino]-4-oxobutanoate,piperidin-1-ium
• 112997-68-9
• DTXSID40150255

• Inchi： 1S/C12H14N2O6S.C5H11N/c1-8(15)14-21(19,20)10-4-2-9(3-5-10)13-11(16)6-7-12(17)18;1-2-4-6-5-3-1/h2-5H,6-7H2,1H3,(H,13,16)(H,14,15)(H,17,18);6H,1-5H2
• InChI Key： RJMZQNQKYMCPJN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(CCC(=O)[O-])=O)(NC(C)=O)(=O)=O.[NH2+]1CCCCC1

Computed Properties

• Exact Mass: 399.14655
• Monoisotopic Mass: 399.14640670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 149.08